Cas no 312274-91-2 (2-chloro-5-(4-chlorophenyl)sulfamoylbenzoic acid)

• Product Name: 2-chloro-5-(4-chlorophenyl)sulfamoylbenzoic acid
• CAS No: 312274-91-2
• MF: C₁₃H₉Cl₂NO₄S
• MW: 346.185860395432
• CID: 3067657
• PubChem ID: 793722
• Update Time: 2025-10-29

2-chloro-5-(4-chlorophenyl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(4-chloro-phenylsulfamoyl)-benzoic acid
• 2-chloro-5-(4-chlorophenyl)sulfamoylbenzoic acid
• SR-01000518955-1
• CS-0218186
• SR-01000518955
• STK674102
• 2-chloro-5-[(4-chlorophenyl)sulfamoyl]benzoic acid
• G34278
• MMA27491
• 2-chloro-5-[(4-chlorophenyl)sulfamoyl]benzoicacid
• Z45635584
• Oprea1_111739
• 2-chloro-5-[(4-chloroanilino)sulfonyl]benzoic acid
• 312274-91-2
• AKOS000114693
• Oprea1_326568
• EN300-00332
• AG-205/11611323

• Inchi： 1S/C13H9Cl2NO4S/c14-8-1-3-9(4-2-8)16-21(19,20)10-5-6-12(15)11(7-10)13(17)18/h1-7,16H,(H,17,18)
• InChI Key： YRPRMTCMCSOUFS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(NC1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 344.9629343Da
• Monoisotopic Mass: 344.9629343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-chloro-5-(4-chlorophenyl)sulfamoylbenzoic acid

2-Chloro-5-(4-Chlorophenyl)sulfamoylbenzoic Acid (CAS No. 312274-91-2): An Overview of Its Structure, Properties, and Applications

2-Chloro-5-(4-chlorophenyl)sulfamoylbenzoic acid (CAS No. 312274-91-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorobenzoic acid moiety and a sulfamoyl group substituted with a 4-chlorophenyl ring. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing scientific investigations.

The chemical formula of 2-chloro-5-(4-chlorophenyl)sulfamoylbenzoic acid is C₁₅H₁₀Cl₂N₂O₃S, and its molecular weight is approximately 363.76 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited, which can be a consideration in its formulation for pharmaceutical applications.

In terms of its chemical structure, the presence of the sulfamoyl group and the chlorinated aromatic rings imparts specific chemical properties to 2-chloro-5-(4-chlorophenyl)sulfamoylbenzoic acid. The sulfamoyl group is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The chlorinated phenyl ring adds lipophilicity, which can influence the compound's bioavailability and distribution within biological systems.

2-Chloro-5-(4-chlorophenyl)sulfamoylbenzoic acid has been studied for its potential as an inhibitor of various enzymes and receptors. Recent research has focused on its activity against carbonic anhydrase (CA), a family of zinc metalloenzymes involved in numerous physiological processes, including respiration, pH regulation, and ion transport. Studies have shown that 2-chloro-5-(4-chlorophenyl)sulfamoylbenzoic acid exhibits selective inhibition of carbonic anhydrase isoforms II and IX, which are overexpressed in certain types of cancer cells. This selective inhibition could potentially be exploited for the development of novel anticancer agents.

Beyond its enzymatic inhibition properties, 2-chloro-5-(4-chlorophenyl)sulfamoylbenzoic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in activated immune cells. These findings suggest that 2-chloro-5-(4-chlorophenyl)sulfamoylbenzoic acid may have therapeutic potential in the treatment of inflammatory diseases.

The pharmacokinetic properties of 2-chloro-5-(4-chlorophenyl)sulfamoylbenzoic acid have also been explored to better understand its behavior in vivo. Preclinical studies have shown that the compound exhibits moderate oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. However, further research is needed to optimize its formulation and delivery methods to enhance its therapeutic efficacy.

In addition to its potential therapeutic applications, 2-chloro-5-(4-chlorophenyl)sulfamoylbenzoic acid has been used as a building block in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce various functional groups or modify existing ones, thereby expanding its utility in drug discovery and development. For example, recent studies have reported the synthesis of novel derivatives by attaching different substituents to the sulfamoyl group or modifying the aromatic rings.

The safety profile of 2-chloro-5-(4-chlorophenyl)sulfamoylbenzoic acid has been evaluated through preclinical toxicity studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials.

In conclusion, 2-chloro-5-(4-chlorophenyl)sulfamoylbenzoic acid (CAS No. 312274-91-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, contributing to the advancement of drug discovery efforts in various disease areas.